N-[(5-benzyl-1,2,4-oxadiazol-3-yl)methyl]-2-(dimethylamino)-4-methyl-5-pyrimidinecarboxamide

• IUPAC Name: N-[(5-benzyl-1,2,4-oxadiazol-3-yl)methyl]-2-(dimethylamino)-4-methylpyrimidine-5-carboxamide
• InChI: InChI=1S/C18H20N6O2/c1-12-14(10-20-18(21-12)24(2)3)17(25)19-11-15-22-16(26-23-15)9-13-7-5-4-6-8-13/h4-8,10H,9,11H2,1-3H3,(H,19,25)
• InChI Key: MJPVCMQEOSYGMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(=O)NCC2=NOC(=N2)CC3=CC=CC=C3)N(C)C
• Molecular Formula: C18H20N6O2
• Molecular Weight: 352.4 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like N-[(5-benzyl-1,2,4-oxadiazol-3-yl)methyl]-2-(dimethylamino)-4-methyl-5-pyrimidinecarboxamide often involves multi-step reactions, starting from simpler molecules to gradually build up the desired structure. Techniques such as condensation reactions, cyclization, and functional group transformations are commonly employed. For instance, the use of dimethylaminomethylene ketone derivative in heterocycles synthesis demonstrates the versatility in accessing substituted analogs, which could be relevant to the synthesis of similar complex compounds (Kaur et al., 2014).

Molecular Structure Analysis

The molecular structure of such compounds is typically characterized using techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry. These methods provide insights into the arrangement of atoms within the molecule and the configuration of its functional groups, which are crucial for understanding its reactivity and properties. Studies on similar compounds, such as the crystal structures of methyl 3-(benzoylamino)-6-methyl-2-oxo-2H-pyran-5-carboxylate, shed light on the importance of supramolecular interactions in dictating the molecular conformation and packing in the solid state (Kranjc et al., 2012).

Chemical Reactions and Properties

The chemical behavior of N-[(5-benzyl-1,2,4-oxadiazol-3-yl)methyl]-2-(dimethylamino)-4-methyl-5-pyrimidinecarboxamide can be influenced by its functional groups. Reactions involving the oxadiazole and pyrimidine rings, such as nucleophilic substitution or ring-opening reactions, are of particular interest. For example, the reactivity of N-([1]benzofuro[3,2-d]pyrimidin-4-yl)formamidines with hydroxylamine hydrochloride leading to rearranged cyclization products provides insights into the reactivity of pyrimidine derivatives, which may be applicable to our compound of interest (Okuda et al., 2012).

Physical Properties Analysis

Physical properties such as melting point, solubility, and crystal form are essential for the practical handling of the compound. These properties can be affected by the molecular structure and can influence the compound's suitability for various applications.

Chemical Properties Analysis

The chemical properties, including acidity/basicity, reactivity towards various reagents, and stability under different conditions, are critical for determining the compound's potential uses. Studies on similar molecules, such as the synthesis and biological activity of N‐Aryl‐4‐(5‐methyl‐[1,3,4]‐oxadiazolin‐2‐one‐3‐yl) Substituted Benzamides, offer valuable information on the chemical properties of oxadiazole derivatives (Latthe & Badami, 2007).

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Oxadiazoles have been reported to exhibit a wide range of biological activities, including antibacterial, antiviral, and anti-leishmanial activities.

Safety and Hazards

The safety and hazards associated with the compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling the compound.

Future Directions

Future research could focus on exploring the compound’s biological activity and optimizing its synthesis. The structure of the compound could also be modified to enhance its activity or alter its selectivity.